Cas no 863298-70-8 (2,6-Pyridinediamine, N-2-pyrrolidinyl-)

• Product Name: 2,6-Pyridinediamine, N-2-pyrrolidinyl-
• CAS No: 863298-70-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 4251052
• Update Time: 2026-04-14

2,6-Pyridinediamine, N-2-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinediamine, N-2-pyrrolidinyl-

Additional information on 2,6-Pyridinediamine, N-2-pyrrolidinyl-

Recent Advances in the Study of 2,6-Pyridinediamine, N-2-pyrrolidinyl- (CAS: 863298-70-8)

The compound 2,6-Pyridinediamine, N-2-pyrrolidinyl- (CAS: 863298-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2,6-Pyridinediamine, N-2-pyrrolidinyl-, which make it a promising scaffold for the design of novel bioactive molecules. The compound's pyridine core, coupled with the pyrrolidinyl substituent, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy in various biological assays.

One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymatic targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6-Pyridinediamine, N-2-pyrrolidinyl- exhibited potent inhibitory activity against certain kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates for further development.

In addition to its kinase inhibitory properties, 2,6-Pyridinediamine, N-2-pyrrolidinyl- has also been investigated for its role in modulating other biological pathways. A recent preprint on bioRxiv reported that this compound could interact with G-protein-coupled receptors (GPCRs), suggesting its potential utility in the treatment of neurological disorders. The study employed high-throughput screening and molecular docking techniques to elucidate the binding mechanisms and optimize the compound's affinity for specific receptor subtypes.

Another area of interest is the compound's pharmacokinetic profile. Researchers have conducted extensive in vivo studies to assess the absorption, distribution, metabolism, and excretion (ADME) properties of 2,6-Pyridinediamine, N-2-pyrrolidinyl-. Preliminary results indicate favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development. However, challenges such as metabolic stability and tissue penetration remain to be addressed in future studies.

Looking ahead, the potential applications of 2,6-Pyridinediamine, N-2-pyrrolidinyl- extend beyond oncology and neurology. Emerging research suggests that this compound could also play a role in infectious disease therapeutics, particularly in targeting viral proteases. A recent collaborative study between academic and industrial researchers identified several derivatives with promising antiviral activity, paving the way for the development of new antiviral agents.

In conclusion, the compound 2,6-Pyridinediamine, N-2-pyrrolidinyl- (CAS: 863298-70-8) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future research. Continued exploration of its therapeutic potential, coupled with optimization of its pharmacological properties, could lead to the development of novel treatments for a range of diseases.